3-(2-Chloroethyl)-2,3-dihydro-1,3-benzoxazol-2-one

• IUPAC Name: 3-(2-chloroethyl)-1,3-benzoxazol-2-one
• InChI: InChI=1S/C9H8ClNO2/c10-5-6-11-7-3-1-2-4-8(7)13-9(11)12/h1-4H,5-6H2
• InChI Key: DJISYJAOCOHHGZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=O)O2)CCCl
• Molecular Formula: C9H8ClNO2
• DSSTOX Substance ID: DTXSID50554184
• Molecular Weight: 197.62 g/mol
• CAS RN: 118361-37-8

Description

3-(2-Chloroethyl)-2,3-dihydro-1,3-benzoxazol-2-one , also known by its chemical formula C9H8ClNO2**, is a synthetic organic compound. It belongs to the class of organophosphate flame retardants (OPFRs) . OPFRs have gained prominence as alternatives to brominated flame retardants due to environmental concerns. TCEP is widely used in various commercial and industrial products, including electronic devices, paints, glues, building materials, furniture, and baby toys.

Synthesis Analysis

TCEP is typically synthesized through the reaction of phosphorus oxychloride with 2-chloroethanol or by the reaction of ethylene oxide with phosphorus oxychloride . Its physical and chemical properties make it an effective flame retardant.

Molecular Structure Analysis

   Cl     |   O=C    \  \     C   O    /     \  H       C         / \        H   H 

Physical And Chemical Properties Analysis

• Toxicity : At elevated levels, TCEP can cause adverse health effects in humans and aquatic life.

Safety and Hazards

• Environmental Impact : Given its widespread detection in various environmental compartments (atmosphere, dust, water, sediment, and soil), the ecological risk to freshwater organisms should not be ignored.

Synthesis routes and methods

Procedure details

Sodium hydride (3.9 g, mmol, 50% mineral oil dispersion) was washed with hexane to remove mineral oil (3×10 ml) under a stream of nitrogen. A solution of 1,3-benzoxazolin-2-one (Aldrich, 10 g, 74 mmol) in dimethylformamide (DMF) (70 ml) was then added dropwise with stirring to the hydride until hydrogen evolution ceased. The reaction flask was immersed in an ice bath and 2-bromochloroethane (12.3 ml, 148 mmol) in dimethylformamide (30 ml) was added dropwise. The reaction mixture was stirred at room temperature for 30 minutes, then heated to reflux for 3 days. At the end of this time thin layer chromatography analysis showed consumption of starting material. The reaction mixture was then cooled and the solvent evaporated under vacuum. The residue was worked-up as described above and purified by column chromatography (400 g fine silica, chloroform-methanol-ammonium hydroxide, 80:1:0.1) to yield 11.7 g (80%) of pure 2-(2-oxo-1,3-benzoxazolin-3-yl)ethyl chloride (mp. 77°-79° C. as a pale orange solid.